Cas no 134894-46-5 (3-amino-6,7,9-trimethylpyrido[2,3-b][1,5]benzoxazepin-5(6H)-one)

• Product Name: 3-amino-6,7,9-trimethylpyrido[2,3-b][1,5]benzoxazepin-5(6H)-one
• CAS No: 134894-46-5
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 1243417
• PubChem ID: 453978
• Update Time: 2025-04-20

3-amino-6,7,9-trimethylpyrido[2,3-b][1,5]benzoxazepin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-6,7,9-trimethylpyrido[2,3-b][1,5]benzoxazepin-5(6H)-one
• 3-Amino 6,7,9-trimethyl-pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one
• 3-amino-6,7,9-trimethylpyrido[2,3-b][1,5]benzoxazepin-5-one
• 6-amino-10,12,14-trimethyl-2-oxa-4,10-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,11,13-hexaen-9-one
• 3-Amino 6,7,9-trimethyl-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one
• 3Am-6,7,9triMe-PBOA-5one
• Pyridobenzoxazepinone 70
• CHEMBL56500
• SCHEMBL9100099
• 3-amino-6,7,9-trimethyl-pyrido[2,3-b][1,5]benzoxazepin-5-one
• BDBM2002
• DTXSID30159070
• 134894-46-5

• Inchi： 1S/C15H15N3O2/c1-8-4-9(2)13-12(5-8)20-14-11(15(19)18(13)3)6-10(16)7-17-14/h4-7H,16H2,1-3H3
• InChI Key： DGBVNIAUNCJNBL-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(C=N2)N)C(N(C)C2=C1C=C(C)C=C2C)=O

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.4Ų